Cas no 2408973-02-2 (tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate)

• Product Name: tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate
• CAS No: 2408973-02-2
• MF: C₁₆H₂₅NO₄
• MW: 295.374005079269
• CID: 6042973
• PubChem ID: 165700318
• Update Time: 2025-11-07

tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2408973-02-2
• EN300-7548571
• tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate

• Inchi： 1S/C16H25NO4/c1-15(2,3)21-14(19)17-16(4,11-18)10-12-6-8-13(20-5)9-7-12/h6-9,18H,10-11H2,1-5H3,(H,17,19)
• InChI Key： ZQRXQVFNFOHKOP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(CO)CC1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.17835828g/mol
• Monoisotopic Mass: 295.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate

Research Brief on tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate (CAS: 2408973-02-2)

Recent studies on tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate (CAS: 2408973-02-2) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds. This carbamate derivative has garnered attention due to its structural versatility and its role in the development of novel therapeutic agents. Researchers have focused on optimizing its synthesis and exploring its applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate via a multi-step process involving reductive amination and carbamate formation. The study reported a high yield (85%) and excellent purity (>98%), making it a viable candidate for large-scale production. The compound's stability under various pH conditions was also investigated, revealing its robustness in acidic and neutral environments, which is crucial for its application in drug formulation.

Further research has explored the biological activity of derivatives synthesized from tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate. A recent preprint on bioRxiv detailed its use as a precursor for developing selective kinase inhibitors, showing promising results in in vitro assays against cancer cell lines. The study emphasized the compound's role in enhancing the pharmacokinetic properties of the final drug candidates, particularly in improving solubility and bioavailability.

In addition to its pharmacological applications, tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate has been investigated for its potential in agrochemical research. A 2024 report in ACS Agricultural Science & Technology highlighted its utility in synthesizing novel pesticides with reduced environmental toxicity. The compound's structural features, such as the methoxyphenyl group, were found to contribute to its selective action against target pests while minimizing harm to non-target organisms.

Looking ahead, ongoing research aims to expand the applications of tert-butyl N-{1-hydroxy-2-[(4-methoxyphenyl)methyl]propan-2-yl}carbamate in drug discovery and development. Collaborative efforts between academic and industrial researchers are expected to yield new insights into its mechanism of action and therapeutic potential. Future studies will likely focus on its use in combinatorial chemistry and high-throughput screening to identify new bioactive molecules.